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Compound of Interest

Compound Name: Nopco NXZ

Cat. No.: B1171978

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Nopco NXZ, a metallic soap-
based defoamer, and its application in the formulation of architectural coatings. Detailed
protocols for performance evaluation are included to assist in the standardized assessment of
its efficacy.

Introduction to Nopco NXZ

Nopco NXZ is a metallic soap type anti-foaming agent specifically designed for emulsion and
latex systems.[1][2] It is a composition of mineral oil, metallic soap, and nonionic surfactants.[2]
This defoamer is particularly effective in aqueous formulations, including water-based paints
and adhesives, especially those based on acrylic, vinyl acetate, or vinyl acetate-acrylic
emulsions.[1][2] Its primary function is to eliminate foam generated during the manufacturing
and application of coatings, which can otherwise lead to surface defects such as pinholes and
craters, and compromise the integrity of the dried film.[1][3]

The mechanism of action for a defoamer like Nopco NXZ involves having a lower surface
tension than the foaming liquid. This allows the defoamer to penetrate the foam film, leading to
its destabilization and rupture.[1] Defoamers can act in three ways: by breaking existing foam,
suppressing the formation of new foam, and by deaerating the liquid by causing small bubbles
to merge and rise to the surface.[1]
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Physical and Chemical Properties

The typical properties of Nopco NXZ are summarized in the table below. These values are
representative and should not be considered as specifications.

Property Value

Appearance Light yellowish-brown liquid[2][4]

Composition Mixt-ure. of mineral oil, metallic soap, and
nonionic surfactant[2]

Active Content (%) 100[4][5]

Viscosity (mPa-s) 170 (at 25°C), 2200 (at 5°C)[2]

pH (2 mass% aqueous dispersion) 5.1[2]

Specific Gravity 0.89 (at 20°C)[2]

lonicity Nonionic[2]

Dispersibility Dispersible in water[2]

Flash Point (°C) 174[2]

Application in Architectural Coatings

Nopco NXZ is recommended for use in a variety of water-based architectural coatings.

Recommended Dosage and Incorporation

The recommended dosage of Nopco NXZ is typically between 0.1% and 0.5% by mass based
on the solid weight of the emulsion or latex.[4] For paint formulations, a dosage of 2 to 3
pounds per 100 gallons of paint is often effective.[5]

For optimal performance, it is often advantageous to split the addition of the defoamer.
Approximately half of the recommended amount should be added to the pigment dispersion
(grind phase) to suppress foam generation during high-shear mixing.[5] The remaining half
should be added during the let-down stage, where the binder and other components are mixed
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in.[5] Nopco NXZ can be used as supplied or pre-diluted with water. If diluted, it should be
used under mixing.[2][4]

Mechanism of Action in a Coating Formulation

The following diagram illustrates the workflow of incorporating Nopco NXZ into a paint

formulation and its mechanism of action.
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Nopco NXZ Addition
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Defoamer Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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